molecular formula C13H12INO5 B1218312 N-Hydroxysuccinimide iodo-p-hydroxyphenylpropionate CAS No. 65114-37-6

N-Hydroxysuccinimide iodo-p-hydroxyphenylpropionate

Cat. No.: B1218312
CAS No.: 65114-37-6
M. Wt: 387.14 g/mol
InChI Key: JITCCUITUOPXAR-XSBOKVBDSA-N
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Description

N-Hydroxysuccinimide iodo-p-hydroxyphenylpropionate, also known as this compound, is a useful research compound. Its molecular formula is C13H12INO5 and its molecular weight is 387.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

65114-37-6

Molecular Formula

C13H12INO5

Molecular Weight

387.14 g/mol

IUPAC Name

(2,5-dioxopyrrolidin-1-yl) 3-(4-hydroxy-3-(125I)iodanylphenyl)propanoate

InChI

InChI=1S/C13H12INO5/c14-9-7-8(1-3-10(9)16)2-6-13(19)20-15-11(17)4-5-12(15)18/h1,3,7,16H,2,4-6H2/i14-2

InChI Key

JITCCUITUOPXAR-XSBOKVBDSA-N

SMILES

C1CC(=O)N(C1=O)OC(=O)CCC2=CC(=C(C=C2)O)I

Isomeric SMILES

C1CC(=O)N(C1=O)OC(=O)CCC2=CC(=C(C=C2)O)[125I]

Canonical SMILES

C1CC(=O)N(C1=O)OC(=O)CCC2=CC(=C(C=C2)O)I

Synonyms

Bolton-Hunter reagent
Bolton-Hunter reagent, 125I-labeled
iodo-p-hydroxyphenylpropionic acid N-hydroxysuccinimide ester
N-hydroxysuccinimide iodo-p-hydroxyphenylpropionate

Origin of Product

United States

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